Cas no 53755-58-1 (Drupanin)

Drupanin structure
Drupanin structure
Product Name:Drupanin
CAS No:53755-58-1
MF:C14H16O3
MW:232.275044441223
CID:1588287
PubChem ID:6440361
Update Time:2025-04-21

Drupanin Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]prop-2-enoic acid
    • 2-propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (2E)-
    • (E)-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-enoic acid
    • Drupanin
    • 2-Propenoic acid, 3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-, (2E)-
    • MS-23328
    • 53755-58-1
    • DTXSID301318722
    • BDBM50362837
    • (E)-3-(4-Hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenoic acid
    • HY-N10361
    • (E)-3-(4-Hydroxy-3-(3-methylbut-2-en-1-yl)phenyl)acrylic acid
    • CS-0434414
    • 4-hydroxy-3-prenylcinnamic acid
    • SCHEMBL3680290
    • CHEMBL464997
    • DA-72911
    • Inchi: 1S/C14H16O3/c1-10(2)3-6-12-9-11(4-7-13(12)15)5-8-14(16)17/h3-5,7-9,15H,6H2,1-2H3,(H,16,17)/b8-5+
    • InChI Key: HZKNHDLUFBYIQN-VMPITWQZSA-N
    • SMILES: OC1=CC=C(/C=C/C(=O)O)C=C1C/C=C(\C)/C

Computed Properties

  • Exact Mass: 232.10998
  • Monoisotopic Mass: 232.109944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.165
  • Boiling Point: 393.3°C at 760 mmHg
  • Flash Point: 205.8°C
  • Refractive Index: 1.608
  • PSA: 57.53

Drupanin Pricemore >>

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